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Compound of Interest

3-Methyl-isothiazol-5-ylamine
Compound Name:
hydrobromide

Cat. No.: B1423579

An In-depth Technical Guide to the Safe Handling of 3-Methyl-isothiazol-5-ylamine
hydrobromide

This document provides a comprehensive technical overview of the safety and handling
protocols for 3-Methyl-isothiazol-5-ylamine hydrobromide (CAS No: 1208081-54-2). It is
intended for researchers, chemists, and drug development professionals who may handle this
compound in a laboratory or manufacturing setting. The following guide synthesizes data from
multiple safety sources to provide a conservative and robust framework for risk mitigation.

Chemical Identification and Properties

3-Methyl-isothiazol-5-ylamine hydrobromide is an off-white solid organic compound. It
belongs to the isothiazolinone class of heterocyclic compounds, which are recognized for their
biocidal and preservative properties but also for their potential as potent sensitizers.[1][2]
Understanding its physical and chemical nature is the foundation of its safe handling.

Table 1: Physicochemical Properties of 3-Methyl-isothiazol-5-ylamine hydrobromide
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Property Value Source
CAS Number 1208081-54-2

Molecular Formula C4HsN2S-HBr [3]
Molecular Weight 195.08 g/mol [3]
Appearance Off-white solid

Purity Typically =95%

| Storage Temperature| Room temperature | |

Caption: Chemical structure of 3-Methyl-isothiazol-5-ylamine hydrobromide.

Hazard Identification and GHS Classification

While specific toxicity data for the hydrobromide salt is limited, the isothiazolinone chemical
class is associated with significant health hazards.[2][4] Data for the parent amine and related
compounds indicate a profile of irritation, sensitization, and potential toxicity.[5] Therefore, a
cautious approach assuming a high degree of hazard is warranted.

The compound is classified with the signal word "Warning" and carries multiple hazard
statements. However, related isothiazolinones carry the signal word "Danger" and more severe
hazard statements, including "Fatal if inhaled" and "Causes severe skin burns.”[6] Given this,
users should treat the compound with the highest level of precaution.

Table 2: GHS Hazard Classification Summary
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Hazard Class GHS Code Description Source(s)
Acute Toxicity Harmful if
H302 [5]
(Oral) swallowed
Acute Toxicity Harmful in contact
H312 ) ) [5]
(Dermal) with skin
Acute Toxicity o
) H332 Harmful if inhaled [5]
(Inhalation)
Skin o
] o H315 Causes skin irritation [5]
Corrosion/Irritation
o Causes serious eye
Eye Damage/Irritation H319 S [5]
irritation
) o May cause an allergic
Skin Sensitization H317 ) ) [4]16]
skin reaction
STOT - Single May cause respirator
k H335 e PN )
Exposure irritation

| Aquatic Toxicity | H410 | Very toxic to aquatic life with long lasting effects |[6] |

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the risks identified, stringent exposure controls must be implemented. The primary

routes of exposure are inhalation of dust, skin contact, and eye contact.

Engineering Controls

e Chemical Fume Hood: All handling of the solid compound or its solutions must be performed

in a certified chemical fume hood to prevent inhalation of dust or aerosols.

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[7]
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o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. Standard laboratory attire (long pants, closed-toe
shoes) is mandatory.

Table 3: Personal Protective Equipment (PPE) Selection Guide

Protection Type

Hand Protection

Specification

Nitrile rubber gloves
(minimum thickness >0.11
mm).

Rationale and Best
Practices

Isothiazolinones can
cause severe skin irritation
and allergic contact
dermatitis.[2] Use proper
glove removal technique
to avoid contaminating
skin. For prolonged
contact, consider double-
gloving.

Eye/Face Protection

Tightly sealed safety goggles
and a face shield.

Protects against splashes and
airborne dust particles that can
cause serious eye irritation or

damage.

Skin/Body Protection

Chemical-resistant lab coat.

A lab coat is the minimum
requirement. For tasks with a
higher risk of spills, a
chemical-resistant apron or
suit should be worn over the
lab coat.[7]

| Respiratory Protection| Required when dusts are generated. | If work cannot be conducted in
a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and

particulates is mandatory. |
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Safe Handling and Storage Protocols

Adherence to standardized workflows is essential for minimizing exposure risk during routine
laboratory operations.

Protocol for Weighing and Handling the Solid

e Preparation: Don all required PPE as outlined in Table 3. Designate a specific area within the
chemical fume hood for handling the compound.

¢ Weighing: Use a tared weigh boat or glassine paper. Handle the container and spatula
carefully to avoid generating airborne dust.

o Transfer: Transfer the weighed solid directly into the reaction vessel or solvent within the
fume hood.

o Cleaning: Gently wipe down the spatula and weighing area with a damp cloth to collect any
residual dust. Dispose of the cloth as hazardous waste.

» Decontamination: Wash hands thoroughly with soap and water after completing the task,
even after removing gloves.[7]
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Start: Prepare for Handling

1. Don Full PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Chemical Fume Hood

:

3. Weigh Compound Carefully
(Minimize Dust Generation)

[2. Work Inside CertifieoD

(4. Transfer to VesseD

l

5. Clean Work Area & Spatula
(Use Wet Wipe)

6. Dispose of Contaminated Items
as Hazardous Waste

'

(7. Doff PPE & Wash Hands Thorough@

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) workflow for safe handling.
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Storage Requirements

o Container: Keep the container tightly closed to prevent exposure to air and moisture.[7]

e Location: Store in a cool, dry, and well-ventilated area.[8] The storage area should be locked
or otherwise accessible only to authorized personnel.[7]

e Incompatibilities: Store away from strong oxidizing agents, amines, mercaptans, and
reducing agents.[1]

First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

o General Advice: Move the victim out of the danger area. First responders must protect
themselves from exposure. Show the Safety Data Sheet to the attending physician.

 Inhalation: Move the exposed person to fresh air at once.[9] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[7]

o Skin Contact: Immediately remove all contaminated clothing.[6] Promptly wash the
contaminated skin with plenty of soap and water for at least 15 minutes.[7][9] Seek
immediate medical attention, especially if irritation or a rash develops.[4]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9] Remove contact lenses if present and
easy to do. Seek immediate medical attention from an ophthalmologist.

 Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with
water and have them drink two glasses of water at most. Seek immediate medical attention.

[9]

Accidental Release Measures (Spills)

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated, keeping upwind of the spill.
Contain: Prevent the spill from entering drains or waterways.[6]

Absorb: For a solid spill, carefully cover with an inert absorbent material like sand or
vermiculite. Avoid sweeping or any action that creates dust.[7]

Collect: Using non-sparking tools, carefully place the absorbed material into a suitable,
labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontaminating solution,
followed by soap and water.
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1. Evacuate Area
& Alert Others

'

[ 2. Don Emergency PPE
( )

incl. Respiratory Protection

3. Contain Spill
(Prevent entry to drains)

4. Cover with Inert Material
(AVOID DUST)

5. Collect into Labeled
Hazardous Waste Container

i

(6. Decontaminate Spill Area)

Spill Secured

Click to download full resolution via product page

Caption: Emergency spill response flowchart for solid 3-Methyl-isothiazol-5-ylamine
hydrobromide.
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Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

o Hazardous Reactions: No hazardous reactions are expected under normal processing.
o Conditions to Avoid: Direct sunlight, heat, and moisture.[10]

e Incompatible Materials: Strong oxidizing agents, amines, mercaptans, and reducing agents.

[1]

e Hazardous Decomposition Products: In the event of a fire, hazardous combustion gases
such as carbon oxides, nitrogen oxides (NOx), and sulphur oxides may be released.

Disposal Considerations

All waste materials, including contaminated PPE, spill cleanup materials, and empty containers,
must be disposed of as hazardous waste.[10] Disposal should be carried out by a licensed
contractor and in accordance with all applicable federal, state, and local regulations. Do not
allow the product to enter drains, sewers, or waterways due to its high aquatic toxicity.[6][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methyl-isothiazol-5-ylamine hydrobromide safety and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1423579#3-methyl-isothiazol-5-ylamine-
hydrobromide-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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